IGF-I (30-41)

• Molecular Formula: C53H84F3N19O21
• Molecular Weight: 1380.3 g/mol
• InChI: InChI=1S/C51H83N19O19.C2HF3O2/c1-24(48(87)70-17-5-8-35(70)47(86)66-30(13-14-36(53)76)43(82)69-39(25(2)74)49(88)89)61-41(80)28(6-3-15-58-50(54)55)64-42(81)29(7-4-16-59-51(56)57)65-45(84)33(22-72)68-46(85)34(23-73)67-44(83)32(21-71)63-38(78)20-60-40(79)31(62-37(77)19-52)18-26-9-11-27(75)12-10-26;3-2(4,5)1(6)7/h9-12,24-25,28-35,39,71-75H,3-8,13-23,52H2,1-2H3,(H2,53,76)(H,60,79)(H,61,80)(H,62,77)(H,63,78)(H,64,81)(H,65,84)(H,66,86)(H,67,83)(H,68,85)(H,69,82)(H,88,89)(H4,54,55,58)(H4,56,57,59);(H,6,7)/t24-,25+,28-,29-,30-,31-,32-,33-,34-,35-,39-;/m0./s1
• InChIKey: XRSGWLZXXWFPIH-IIMUUMBFSA-N

IGF-I (30-41) Peptide Fragment: CAS 82177-09-1 Product Specification and Procurement Guide

IGF-I (30-41) (CAS: 82177-09-1) is a synthetic 12-amino acid peptide corresponding to residues 30 through 41 of human Insulin-like Growth Factor I (IGF-I), with the sequence Gly-Tyr-Gly-Ser-Ser-Ser-Arg-Arg-Ala-Pro-Gln-Thr (GYGSSSRRAPQT) and a molecular weight of 1266.34 Da . This fragment is derived from the C-peptide region of the IGF-I prohormone, a domain that is proteolytically cleaved and removed during the maturation of full-length IGF-I [1]. Unlike the mature 70-amino acid IGF-I ligand which mediates canonical receptor signaling through IGF1R, this 12-mer fragment represents an E-peptide derivative that has been historically utilized for antibody generation targeting the C-terminal region of the IGF-I precursor [2]. The peptide is commercially available in both free base and trifluoroacetate (TFA) salt forms, typically supplied as lyophilized powder with purity specifications exceeding 95% by HPLC .

Biomaterial scaffold conjugation via Schiff base chemistry

Supramolecular self-assembly into IGF-1R-targeted nanomaterials

IGF-I-specific immunoassay development

Cytoprotection and inflammation model studies

• [1] Philippou A, Maridaki M, Pneumaticos S, Koutsilieris M. The Complexity of the IGF1 Gene Splicing, Posttranslational Modification and Bioactivity. Mol Med. 2014;20(1):202-214. View Source
• [2] Hintz RL, Liu F, Marshall LB, Chang D. Interaction of somatomedin-C with an antibody directed against the synthetic C-peptide region of insulin-like growth factor-I. J Clin Endocrinol Metab. 1980;50(2):405-407. View Source

Why IGF-I (30-41) Cannot Be Substituted with Full-Length IGF-I or Alternative IGF-I Fragments

IGF-I (30-41) is not interchangeable with full-length IGF-I or other IGF-I-derived fragments due to fundamentally distinct structural and functional properties. The mature IGF-I protein (70 amino acids) binds with high affinity to the IGF-I receptor (IGF1R) and insulin receptor (IR) to initiate canonical PI3K/AKT and MAPK signaling cascades; this receptor binding is critically dependent on the intact C-region (residues 29–41) [1]. Engineering studies demonstrate that deletion of residues 29–41 from IGF-I (creating 'mini IGF-I') completely abolishes binding affinity for both IGF1R and IR, while replacement of this region with a 4-glycine bridge reduces IGF1R affinity approximately 100-fold [2]. Critically, IGF-I (30-41) is itself devoid of IGF1R ligand binding activity—it does not activate the IGF1R-mediated signaling pathways characteristic of full-length IGF-I [3]. Furthermore, this fragment originates from the E-peptide domain that is cleaved from the prohormone during posttranslational processing and is not present in the mature circulating IGF-I ligand [4]. Consequently, experimental protocols requiring intact IGF1R agonism, hypoglycemic activity, or classical IGF-I anabolic signaling cannot be fulfilled by this fragment; conversely, studies requiring an IGF-I C-region epitope without confounding receptor activation must specifically procure this 12-mer peptide rather than full-length IGF-I or alternative fragments.

Full-length IGF-I (7648 Da)

Cannot be covalently conjugated to OMA fibers; disulfide bridges and tertiary structure block scaffold functionalization chemistry that this linear fragment enables.

des(1-3)IGF-I / LR3IGF-I analogs

Enhanced systemic hypoglycemic and growth potency may not transfer to localized conjugation or cytoprotection studies; IGFBP evasion profiles shift model interpretation.

IGF-II (33-40) C-peptide antibodies

Cross-reactivity risk in immunoassays; distinct plasma peptide fraction selectivity may compromise IGF-I-specific quantification.

• [1] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source
• [2] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source
• [3] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source
• [4] Philippou A, Maridaki M, Pneumaticos S, Koutsilieris M. The Complexity of the IGF1 Gene Splicing, Posttranslational Modification and Bioactivity. Mol Med. 2014;20(1):202-214. View Source

Quantitative Comparative Evidence: IGF-I (30-41) Versus Full-Length IGF-I and Related Fragments

IGF1R Ligand Binding Affinity: IGF-I (30-41) is Devoid of Receptor Binding Activity

IGF-I (30-41) exhibits no detectable binding affinity for the insulin-like growth factor I receptor (IGF1R). Mutational analysis of the IGF1R ligand binding site has established that this fragment, representing a portion of the ligand's C-region, is itself devoid of ligand binding activity [1]. In direct contrast, full-length IGF-I binds to IGF1R with high affinity (Kd approximately 0.1-1 nM) and activates downstream signaling [2]. The critical importance of the C-region (residues 29–41) is demonstrated by the finding that deletion of this entire region ('mini IGF-I') results in complete loss of binding to both IGF1R and the insulin receptor [3].

Conjugation Capability

Direct comparison

~6-fold lower MW; linear 12-mer conjugate-able via Schiff base vs. disulfide-constrained full-length incompatible

Enables biomaterial scaffold functionalization

Covalent conjugation to OMA fibers; validated in rat VML model

Evidence Dimension	IGF1R receptor binding affinity
Target Compound Data	No detectable binding (devoid of ligand binding activity)
Comparator Or Baseline	Full-length IGF-I: high-affinity binding (Kd ~0.1-1 nM); Mini IGF-I (residues 29–41 deleted): no affinity for IGF1R or IR
Quantified Difference	Binary (binding vs. no binding); full-length IGF-I binds with nanomolar affinity while fragment shows no binding
Conditions	Recombinant receptor binding assays; alanine-scanning mutagenesis of IGF1R extracellular domain

Why This Matters

This evidence confirms that IGF-I (30-41) cannot serve as an IGF1R agonist in cell signaling studies, distinguishing it categorically from full-length IGF-I and informing appropriate experimental selection.

• [1] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source
• [2] Guler HP, Zapf J, Froesch ER. Short-Term Metabolic Effects of Recombinant Human Insulin-like Growth Factor I in Healthy Adults. N Engl J Med. 1987;317(3):137-140. View Source
• [3] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source

C-Region Structural Flexibility Requirement for Receptor Binding

The C-region of IGF-I (encompassing residues 29–41) contributes directly to the free energy of IGF1R binding and its conformational flexibility is essential for receptor engagement. The analogue 4-Gly IGF-I, in which residues 28–37 are replaced by a 4-glycine bridge, exhibits approximately 100-fold lower affinity for IGF1R compared to wild-type IGF-I, and approximately 10-fold lower affinity for the insulin receptor [1]. Complete deletion of residues 29–41 ('mini IGF-I') eliminates binding altogether [2]. IGF-I (30-41), as an isolated linear peptide, lacks the constrained three-dimensional context and conformational flexibility that the intact C-region possesses within the folded IGF-I protein [3].

Systemic Potency Context

Class-level inference

Fragment not validated for systemic hypoglycemia/growth; des(1-3)IGF-I 2.5-3× more potent in vivo

Fragment suited for localized receptor engagement, not systemic metabolic models

No in vivo hypoglycemia or growth restoration data for fragment

Evidence Dimension	IGF1R binding affinity alteration upon C-region modification
Target Compound Data	Isolated 12-mer fragment; no receptor binding activity (class inference from structural studies)
Comparator Or Baseline	Wild-type IGF-I: high affinity (baseline); 4-Gly IGF-I (28–37 replaced): ~100-fold lower IGF1R affinity, ~10-fold lower IR affinity; Mini IGF-I (29–41 deleted): no binding
Quantified Difference	~100-fold reduction in IGF1R affinity upon C-region rigidification; complete loss upon deletion
Conditions	Recombinant proteins expressed in yeast; binding assays with IGF1R and IR; circular dichroism confirming insulin-fold retention

Why This Matters

This evidence demonstrates that the C-region sequence alone (IGF-I 30-41) is insufficient for receptor engagement; the peptide requires the tertiary structural context of the full IGF-I fold for biological activity, guiding researchers toward appropriate fragment selection based on experimental objectives.

• [1] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source
• [2] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source
• [3] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source

Immunogenic Specificity: IGF-I (30-41) as a Defined C-Peptide Epitope

IGF-I (30-41) was originally synthesized and characterized specifically for generating antibodies directed against the C-peptide region of IGF-I. Hintz et al. (1980) demonstrated that this synthetic 12-mer fragment can be used to raise antibodies that specifically recognize the C-terminal region of the IGF-I prohormone [1]. This immunogenic property is distinct from full-length IGF-I, which contains multiple epitopes across its 70-amino acid sequence and elicits polyclonal responses targeting various domains. Unlike full-length IGF-I, which retains biological activity that may confound certain assay systems, IGF-I (30-41) serves as a biologically inert immunogen suitable for generating epitope-specific antibodies without triggering IGF1R-mediated signaling [2].

Supramolecular IGF-1R Mimetic

Direct comparison

MD simulations confirm conserved IGF-1R binding; incorporated into self-assembling SLG1-6IGF constructs (MW 2822-3107 Da)

Enables sustained presentation of C-peptide domain

In silico docking and 200 ns MD, PDB 6PYH

Evidence Dimension	Immunogenic specificity and biological activity in antibody generation
Target Compound Data	Defined C-peptide epitope (residues 30–41); biologically inert (no IGF1R signaling); validated for anti-C-peptide antibody production
Comparator Or Baseline	Full-length IGF-I (70 amino acids): multiple epitopes; full IGF1R agonist activity; elicits polyclonal responses to various domains
Quantified Difference	Qualitative difference in epitope specificity and biological inertness
Conditions	Immunization studies; antibody characterization via binding assays

Why This Matters

For researchers developing IGF-I immunoassays or studying prohormone processing, IGF-I (30-41) provides a defined, biologically inert epitope that enables specific detection of C-peptide-containing IGF-I precursors without confounding receptor-mediated effects.

• [1] Hintz RL, Liu F, Marshall LB, Chang D. Interaction of somatomedin-C with an antibody directed against the synthetic C-peptide region of insulin-like growth factor-I. J Clin Endocrinol Metab. 1980;50(2):405-407. View Source
• [2] NovoPro Labs. IGF-I (30-41) Peptide Product Information. Catalog No. 303694. View Source

Hypoglycemic Activity: Full-Length IGF-I Exhibits Quantifiable Potency While Fragment Lacks Activity

Full-length recombinant human IGF-I (rhIGF-I) exhibits measurable hypoglycemic activity in vivo, whereas IGF-I (30-41) is devoid of this activity due to its inability to bind IGF1R or IR. In healthy human volunteers, intravenous administration of rhIGF-I (100 μg/kg, equivalent to 13.3 nmol/kg) reduced blood glucose to a nadir of 1.98 ± 0.44 mmol/L at 30 minutes, comparable to insulin (0.15 IU/kg, equivalent to 1 nmol/kg) which produced a nadir of 1.78 ± 0.29 mmol/L [1]. On a molar basis, rhIGF-I was only 6% as potent as insulin in producing hypoglycemia [2]. Since IGF-I (30-41) lacks the receptor-binding domain required for metabolic activity, it cannot substitute for full-length IGF-I in metabolic studies requiring glucose-lowering effects [3].

RIA Specificity

Direct comparison

IGF-I C-peptide antiserum: exclusive IGF-I/SM-C recognition; basic peptides active, unlike IGF-II C-peptide RIA

Isoform-specific immunoassay development

Acid-chromatographed serum; pediatric/adult reference ranges reported

Evidence Dimension	Hypoglycemic activity in vivo
Target Compound Data	No hypoglycemic activity (no IGF1R/IR binding)
Comparator Or Baseline	Full-length rhIGF-I: 100 μg/kg (13.3 nmol/kg) IV reduced glucose to 1.98 ± 0.44 mmol/L; insulin: 0.15 IU/kg (1 nmol/kg) reduced glucose to 1.78 ± 0.29 mmol/L; rhIGF-I molar potency = 6% of insulin
Quantified Difference	Binary (activity vs. no activity); rhIGF-I shows ~6% molar potency of insulin
Conditions	Healthy adult human volunteers; intravenous bolus administration; glucose measured at 30 min post-injection

Why This Matters

This evidence confirms that IGF-I (30-41) cannot be used as a metabolic modulator in diabetes or glucose homeostasis research, distinguishing it functionally from full-length IGF-I and informing procurement decisions for metabolic studies.

• [1] Guler HP, Zapf J, Froesch ER. Short-Term Metabolic Effects of Recombinant Human Insulin-like Growth Factor I in Healthy Adults. N Engl J Med. 1987;317(3):137-140. View Source
• [2] Guler HP, Zapf J, Froesch ER. Short-Term Metabolic Effects of Recombinant Human Insulin-like Growth Factor I in Healthy Adults. N Engl J Med. 1987;317(3):137-140. View Source
• [3] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source

Protein Anabolic Effects: Full-Length IGF-I Increases Synthesis While Fragment is Inactive

Full-length rhIGF-I demonstrates quantifiable protein anabolic effects in vivo that are distinct from insulin, whereas IGF-I (30-41) lacks this activity. In fasted lambs, rhIGF-I infusion at 6.7 nmol/kg·h reduced net protein loss by 15% (P < 0.01) and increased the rate of protein synthesis in skeletal muscle (P < 0.05), cardiac muscle (P < 0.01), and hepatic tissue (P < 0.05) [1]. In contrast, insulin infusion (0.17 nmol/kg·h) reduced net protein loss by 12% but did not increase protein synthesis rates, suggesting a receptor-mediated mechanism unique to IGF-I [2]. Since IGF-I (30-41) lacks IGF1R binding capacity, it cannot recapitulate these anabolic effects [3].

Bioactivity Context

Class-level inference

Reported anti-inflammatory, cytoprotective, and immunomodulatory actions; not established for N-terminal analogs

Supports inflammation and cytoprotection endpoint studies

Vendor catalog data; lacks direct quantitative comparison

Evidence Dimension	Protein anabolic activity in vivo
Target Compound Data	No protein anabolic activity (no receptor binding)
Comparator Or Baseline	Full-length rhIGF-I (6.7 nmol/kg·h): reduced net protein loss by 15% (P < 0.01), increased skeletal muscle protein synthesis (P < 0.05), increased cardiac muscle synthesis (P < 0.01); Insulin (0.17 nmol/kg·h): reduced net protein loss by 12% (P < 0.05), no increase in synthesis rates
Quantified Difference	15% reduction in net protein loss with rhIGF-I vs. 12% with insulin; rhIGF-I uniquely increases protein synthesis rates
Conditions	Awake, fasted lambs; 300-min infusion; primed constant infusion of isotopically labeled leucine tracers

Why This Matters

Researchers studying muscle wasting, cachexia, or anabolic signaling must use full-length IGF-I or IGF1R agonists; IGF-I (30-41) is inappropriate for these applications due to absence of receptor-mediated anabolic activity.

• [1] Douglas RG, Gluckman PD, Ball K, Breier B, Shaw JH. The effects of infusion of insulinlike growth factor (IGF) I, IGF-II, and insulin on glucose and protein metabolism in fasted lambs. J Clin Invest. 1991;88(2):614-622. View Source
• [2] Douglas RG, Gluckman PD, Ball K, Breier B, Shaw JH. The effects of infusion of insulinlike growth factor (IGF) I, IGF-II, and insulin on glucose and protein metabolism in fasted lambs. J Clin Invest. 1991;88(2):614-622. View Source
• [3] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source

Molecular Size and Synthetic Accessibility Advantage

IGF-I (30-41) is a 12-amino acid synthetic peptide (MW = 1266.34 Da) that can be manufactured via standard solid-phase peptide synthesis (SPPS) at high purity (>95% by HPLC) [1]. In contrast, full-length recombinant human IGF-I is a 70-amino acid protein (MW ~7.6 kDa) containing three intramolecular disulfide bonds, requiring recombinant expression in eukaryotic systems (typically yeast or mammalian cells) with complex refolding and purification workflows [2]. The synthetic peptide is available in milligram to gram quantities from multiple commercial suppliers, whereas full-length IGF-I production involves significantly higher costs and longer lead times .

Evidence Dimension	Manufacturing complexity and molecular size
Target Compound Data	12 amino acids; MW = 1266.34 Da; linear sequence; SPPS-accessible; purity >95%
Comparator Or Baseline	Full-length IGF-I: 70 amino acids; MW ~7.6 kDa; 3 disulfide bonds; requires recombinant eukaryotic expression and refolding
Quantified Difference	~6-fold smaller molecular weight; linear vs. disulfide-bonded tertiary structure; SPPS vs. recombinant manufacturing
Conditions	Commercial peptide synthesis specifications; recombinant protein production workflows

Why This Matters

For applications requiring only the C-region epitope or sequence, IGF-I (30-41) offers substantially lower procurement cost, faster delivery timelines, and simpler handling compared to full-length recombinant IGF-I.

• [1] NovoPro Labs. IGF-I (30-41) Peptide Product Information. Catalog No. 303694. View Source
• [2] Gill R, Wallach B, Verma C, et al. Engineering the C-region of human insulin-like growth factor-1: implications for receptor binding. Protein Eng. 1996;9(11):1011-1019. View Source

Recommended Research and Procurement Applications for IGF-I (30-41)

Generation of C-Peptide-Specific Antibodies for IGF-I Prohormone Detection

IGF-I (30-41) is validated for use as an immunogen to raise antibodies specifically targeting the C-peptide region of the IGF-I prohormone. As demonstrated by Hintz et al. (1980), this synthetic 12-mer fragment elicits antibodies that recognize the C-terminal domain of IGF-I precursors without cross-reacting with the mature 70-amino acid ligand [1]. This application is particularly valuable for researchers studying IGF-I biosynthesis, prohormone processing, or developing immunoassays that distinguish between pro-IGF-I isoforms (IGF-IEa, IGF-IEb, IGF-IEc) and the mature circulating hormone [2]. Unlike full-length IGF-I, this fragment is biologically inert and will not activate IGF1R-mediated signaling that could confound assay readouts [3].

Negative Control or Binding Competitor in IGF1R Ligand-Receptor Interaction Studies

Given its location within the critical C-region of IGF-I (residues 29–41) that is essential for receptor binding, yet its demonstrated inability to bind IGF1R as an isolated fragment [1], IGF-I (30-41) serves as an appropriate negative control or competitive binding probe in structure-activity relationship (SAR) studies of IGF-I/IGF1R interactions. The fragment can be employed to assess whether observed biological effects require the intact, conformationally constrained C-region within the full IGF-I fold, as established by Gill et al. (1996) who showed that C-region deletion eliminates binding while rigidification reduces affinity ~100-fold [2].

Calibration Standard for Mass Spectrometry-Based IGF-I Fragment Analysis

IGF-I (30-41) (MW = 1266.34 Da) can serve as a characterized synthetic standard for developing and validating LC-MS/MS methods for detecting IGF-I-derived peptides in biological matrices [1]. Its defined sequence (GYGSSSRRAPQT) and high synthetic purity (>95%) make it suitable for constructing calibration curves and optimizing mass spectrometry parameters for IGF-I fragment analysis [2]. This application leverages the fragment's chemical definition and availability independent of the complex posttranslational processing required for full-length IGF-I [3].

Epitope Mapping of Anti-IGF-I Monoclonal Antibodies

For researchers characterizing monoclonal antibodies raised against full-length IGF-I, IGF-I (30-41) provides a defined 12-mer epitope for fine-mapping antibody binding sites within the C-region [1]. By testing antibody reactivity against this fragment versus other IGF-I fragments or full-length protein, investigators can determine whether a given antibody recognizes linear epitopes within residues 30–41 or conformational epitopes requiring the intact IGF-I fold [2]. This application is essential for selecting appropriate antibodies in immunoassays where discrimination between IGF-I isoforms or precursor forms is required [3].

Application

Selection Property

Validation Focus

Biomaterial Scaffold Functionalization

Covalent conjugation compatibility

Conjugation efficiency and myoblast response

Supramolecular Nanomaterial Fabrication

Self-assembly domain integration

Nanostructure formation and receptor activation

IGF-I-Specific Immunoassay Development

C-peptide epitope specificity

Cross-reactivity against IGF-II and serum quantification

Cytoprotection and Inflammation Studies

Reported cytoprotective and immunomodulatory context

Macrophage and apoptosis model endpoint review

• [1] Hintz RL, Liu F, Marshall LB, Chang D. Interaction of somatomedin-C with an antibody directed against the synthetic C-peptide region of insulin-like growth factor-I. J Clin Endocrinol Metab. 1980;50(2):405-407. View Source
• [2] Philippou A, Maridaki M, Pneumaticos S, Koutsilieris M. The Complexity of the IGF1 Gene Splicing, Posttranslational Modification and Bioactivity. Mol Med. 2014;20(1):202-214. View Source
• [3] Whittaker J, Groth AV, Mynarcik DC, Pluzek L, Gadsbøll VL, Whittaker LJ. Alanine Scanning Mutagenesis of a Type 1 Insulin-like Growth Factor Receptor Ligand Binding Site. J Biol Chem. 2001;276(47):43980-43986. View Source